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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

operation of a dual-phase Time Projection Chamber (TPC), a powerful detector technology with

applications in fundamental physics research, including the search for dark matter and the

study of rare nuclear events.

Principle of Operation
A dual-phase TPC is designed to detect particle interactions within a noble element target,

most commonly xenon or argon, which exists in both liquid and gas phases within the detector

volume. The detection principle relies on the simultaneous measurement of two distinct signals

generated by a particle interaction: a prompt scintillation light signal (S1) and a delayed

ionization signal (S2).[1][2][3][4][5]

When a particle interacts within the liquid phase, it excites and ionizes the target atoms. The

de-excitation of these atoms produces a burst of prompt scintillation photons, constituting the

S1 signal.[1][2][3][4] An applied electric field, known as the drift field, prevents the immediate

recombination of all ion-electron pairs and causes the ionization electrons to drift upwards

towards the liquid-gas interface.[2][6]

Upon reaching the liquid surface, a much stronger electric field, the extraction field, pulls the

electrons from the liquid into the gas phase.[2][6] In the gas, under the influence of an even

stronger amplification or electroluminescence field, these electrons gain enough energy to
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excite the gas atoms, leading to the emission of a secondary scintillation light signal, or

electroluminescence, known as the S2 signal.[1][2][4] This S2 signal is proportional to the

number of ionization electrons.

Both the S1 and S2 light signals are detected by arrays of photosensors, typically

Photomultiplier Tubes (PMTs) or Silicon Photomultipliers (SiPMs), located at the top and bottom

of the TPC.[2][7] The time difference between the S1 and S2 signals provides the vertical (z)

position of the interaction, while the distribution of the S2 light across the top photosensor array

allows for the reconstruction of the horizontal (x, y) coordinates.[1][4] The ratio of the S2 to S1

signal amplitudes (S2/S1) is a powerful parameter for discriminating between different types of

particle interactions, such as electron recoils (background) and nuclear recoils (potential

signal).[3]

Experimental Protocols
Gas Handling and Purification
The purity of the noble gas is critical for the successful operation of a dual-phase TPC, as

electronegative impurities (e.g., oxygen, water) can capture drifting electrons and attenuate the

S2 signal.[8][9]

Protocol for Gas Purification:

Xenon Storage and Transfer: Store high-purity xenon gas in appropriate cylinders. Transfer

xenon to the detector system through a dedicated gas handling system constructed from

high-vacuum components.

Recirculation System: Continuously recirculate the xenon gas through a purifier. This is

typically achieved by extracting gas from the TPC, passing it through a hot metal getter, and

then recondensing it back into the detector.[7][10][11]

Getter Activation: The getter removes impurities by chemical reaction. It must be activated at

high temperatures under vacuum before use and periodically regenerated.

Purity Monitoring: Monitor the purity of the liquid xenon by measuring the electron lifetime.

The electron lifetime is the average time an electron can drift before being captured by an

impurity. This can be determined by measuring the attenuation of the S2 signal as a function
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of the drift time.[4][8] A long electron lifetime (hundreds of microseconds or more) is

indicative of high purity.[4][11]

High Voltage Operation
Precise control of the electric fields within the TPC is essential for electron drift, extraction, and

amplification. This is achieved through a system of electrodes (cathode, gate, and anode) and

field-shaping rings.[10]

Protocol for High Voltage Application:

Pre-operation Checks: Ensure the TPC is under stable cryogenic conditions and filled with

purified noble gas. Verify the integrity of all high voltage feedthroughs and connections.

Gradual Voltage Ramping: Apply high voltage to the cathode, gate, and anode electrodes

slowly and in a controlled manner to avoid electrical breakdown. The cathode is set to a

negative potential, the gate is typically near ground, and the anode is at a high positive

potential.[7][10]

Field Configuration:

Drift Field: A uniform drift field of a few hundred V/cm is established between the cathode

and the gate to drift electrons through the liquid.[2][6]

Extraction Field: A stronger field of several kV/cm is applied across the liquid-gas interface

to efficiently extract electrons into the gas phase.[6]

Amplification Field: An even more intense field of around 10 kV/cm is created in the gas

between the gate and the anode to generate the S2 signal.[2][10]

Field Homogeneity: Field-shaping rings along the TPC wall, connected by a resistor chain,

ensure the uniformity of the drift field.[7][10]

Monitoring: Continuously monitor the applied voltages and currents for any signs of instability

or discharge.

Data Acquisition (DAQ)
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The DAQ system is responsible for digitizing and recording the signals from the photosensors.

Protocol for Data Acquisition:

Triggering: The data acquisition is typically triggered by the detection of a prompt S1 signal

that exceeds a certain threshold. A coincidence trigger between multiple photosensors can

be used to reduce noise-induced triggers.[8][9]

Waveform Digitization: When a trigger occurs, the waveforms from all photosensor channels

are digitized and recorded for a predefined time window. This window must be long enough

to capture both the S1 signal and the S2 signal from the maximum drift length.[8][9]

Data Storage: The digitized waveforms are stored for offline analysis. Event data should

include timestamps and other relevant detector parameters.

Calibration
Regular calibration of the TPC is necessary to understand its response to different types of

radiation and to determine key operational parameters.

Protocol for TPC Calibration:

Source Deployment: Introduce calibration sources with known radioactive emissions into the

detector volume.

Internal Sources: Gaseous sources like metastable Krypton-83 (83mKr) or Argon-37

(37Ar) can be mixed with the xenon to provide a uniform calibration throughout the active

volume.[4][7]

External Sources: Gamma-ray sources such as Cobalt-57 (57Co) or Sodium-22 (22Na)

can be placed outside the TPC to irradiate the detector.[8][11]

Photosensor Gain Calibration: The gain of each PMT or SiPM must be calibrated to

determine the number of photoelectrons corresponding to a given signal size. This is often

done using a pulsed LED system.[4]

Energy Calibration: Use the S1 and S2 signals from calibration sources to establish the

relationship between the measured light and charge and the deposited energy.
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Position Reconstruction Calibration: The uniform illumination from internal sources can be

used to map and correct for any spatial non-uniformities in the detector response.

Drift Velocity Measurement: The relationship between the drift time and the known z-position

of interactions from calibration sources is used to measure the electron drift velocity as a

function of the electric field.[4][8]

Data Presentation
Quantitative Operational Parameters of Dual-Phase
TPCs

Parameter Typical Value Unit Reference

Drift Field ~0.5 - 1 kV/cm [4][6]

Extraction Field ~2 - 10.32 kV/cm [4][6]

Amplification/LEM

Field
~10 - 30 kV/cm [2][6]

Electron Drift Velocity 1.2 - 1.7 mm/µs [6][8]

Electron Lifetime > 200 µs [4][11]

S1 Light Yield (Zero

Field)
14.0 - 15.0 photoelectrons/keV [4]

S1 Light Yield (~1

kV/cm)
7.9 - 10.8 photoelectrons/keV [4]

Charge Yield 28 - 31 electrons/keV [4]

Proportional

Scintillation Yield
24

photoelectrons/electro

n
[4]

Energy Resolution (at

32.1 keV)
5.8% σ/E [4]

Visualizations
Dual-Phase TPC Signal Generation Workflow
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Caption: Workflow of S1 and S2 signal generation in a dual-phase TPC.

Experimental Workflow for TPC Operation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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